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Introduction

2-Chloro-4-methyl-5-nitropyridine is a versatile heterocyclic intermediate of significant
interest in the pharmaceutical and agrochemical industries.[1] Its unique structural features,
including a chlorine atom at the 2-position, a methyl group at the 4-position, and a nitro group
at the 5-position of the pyridine ring, impart a specific reactivity profile that makes it a valuable
building block in organic synthesis.[2][3] The electron-withdrawing nature of the nitro group
activates the pyridine ring, and the chlorine atom serves as a good leaving group for
nucleophilic substitution reactions.[1][2] This guide provides a comprehensive overview of its
chemical properties, synthesis, reactivity, and applications.

Chemical and Physical Properties

2-Chloro-4-methyl-5-nitropyridine is a solid at room temperature.[4] A summary of its key
physical and chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 23056-33-9 [4]
Molecular Formula CeHsCIN202 [41[5]
Molecular Weight 172.57 g/mol [41[5]
Appearance Solid (4]

Melting Point 37-39°C [4]

Boiling Point 91 °C at 5 mmHg [4]

Flash Point 113 °C (closed cup) [4]

Assay 97% [4]

Spectral Data: While specific peak data is not provided here, 1H NMR, 13C NMR, IR, and
Mass spectra are available for reference.[6]

Synthesis of 2-Chloro-4-methyl-5-nitropyridine

The synthesis of 2-Chloro-4-methyl-5-nitropyridine is a multi-step process that begins with 2-
amino-4-methylpyridine. The overall synthetic pathway involves nitration, hydrolysis, and finally,
chlorination.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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